Cas no 1805607-49-1 (4-(Bromomethyl)-2-(difluoromethyl)-3-iodopyridine-5-carboxylic acid)

• Product Name: 4-(Bromomethyl)-2-(difluoromethyl)-3-iodopyridine-5-carboxylic acid
• CAS No: 1805607-49-1
• MF: C₈H₅BrF₂INO₂
• MW: 391.936080694199
• CID: 4893610
• Update Time: 2025-05-24

4-(Bromomethyl)-2-(difluoromethyl)-3-iodopyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-2-(difluoromethyl)-3-iodopyridine-5-carboxylic acid

• Inchi： 1S/C8H5BrF2INO2/c9-1-3-4(8(14)15)2-13-6(5(3)12)7(10)11/h2,7H,1H2,(H,14,15)
• InChI Key： IGUVBYRSCDCBAO-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=NC=C(C(=O)O)C=1CBr

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• XLogP3: 2.2
• Topological Polar Surface Area: 50.2

Additional information on 4-(Bromomethyl)-2-(difluoromethyl)-3-iodopyridine-5-carboxylic acid

Introduction to 4-(Bromomethyl)-2-(difluoromethyl)-3-iodopyridine-5-carboxylic acid (CAS No. 1805607-49-1) and Its Emerging Applications in Chemical Biology

4-(Bromomethyl)-2-(difluoromethyl)-3-iodopyridine-5-carboxylic acid, identified by the CAS number 1805607-49-1, is a highly versatile heterocyclic compound that has garnered significant attention in the field of chemical biology and drug discovery. This compound features a pyridine core substituted with a bromomethyl group, a difluoromethyl group, and an iodine atom, along with a carboxylic acid moiety at the 5-position. The unique arrangement of these functional groups makes it an invaluable building block for synthesizing complex molecules with potential therapeutic applications.

The structural attributes of 4-(Bromomethyl)-2-(difluoromethyl)-3-iodopyridine-5-carboxylic acid enable diverse chemical modifications, making it a preferred candidate for medicinal chemists and synthetic organic chemists. The bromomethyl group serves as a reactive handle for further functionalization via cross-coupling reactions, while the difluoromethyl group is known to enhance metabolic stability and binding affinity in drug candidates. Additionally, the iodine atom can be utilized in palladium-catalyzed transformations, allowing for further diversification of the molecular structure.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives. Studies have demonstrated that pyridine-based compounds exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of multiple substituents in 4-(Bromomethyl)-2-(difluoromethyl)-3-iodopyridine-5-carboxylic acid not only enhances its synthetic utility but also contributes to its biological efficacy.

One of the most compelling aspects of this compound is its role in the development of novel small-molecule inhibitors. For instance, researchers have leveraged its reactive bromomethyl group to introduce alkylation reactions with biomolecules such as peptides and proteins. These modifications have been instrumental in creating targeted inhibitors for enzymes involved in critical biological pathways. Furthermore, the difluoromethyl group has been shown to improve the pharmacokinetic properties of drug candidates by increasing lipophilicity and reducing susceptibility to metabolic degradation.

Recent advancements in computational chemistry have further highlighted the significance of 4-(Bromomethyl)-2-(difluoromethyl)-3-iodopyridine-5-carboxylic acid in drug design. Molecular modeling studies have revealed that this compound can effectively interact with specific binding pockets on target proteins, suggesting its potential as a scaffold for developing high-affinity ligands. These findings align with emerging research indicating that pyridine derivatives are increasingly being explored as key components in next-generation therapeutics.

The iodine atom in 4-(Bromomethyl)-2-(difluoromethyl)-3-iodopyridine-5-carboxylic acid also plays a crucial role in its reactivity and functionality. This halogen can participate in various transformations, including Sonogashira couplings and Suzuki-Miyaura reactions, which are widely used in constructing biaryl structures. Such transformations are particularly valuable in medicinal chemistry, where biaryl motifs are prevalent in approved drugs due to their favorable pharmacological properties.

Another area where this compound has shown promise is in the synthesis of bioactive molecules targeting neurological disorders. Pyridine-based scaffolds have been extensively studied for their ability to modulate neurotransmitter systems. The unique combination of substituents in 4-(Bromomethyl)-2-(difluoromethyl)-3-iodopyridine-5-carboxylic acid may enable the development of novel compounds that interact selectively with neuronal receptors, offering potential treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The carboxylic acid moiety at the 5-position of 4-(Bromomethyl)-2-(difluoromethyl)-3-iodopyridine-5-carboxylic acid provides an additional site for functionalization. This group can be used to form amides or esters, which are common linkers in drug molecules. Such modifications have been employed to enhance solubility, improve bioavailability, or introduce specific pharmacological effects.

From a synthetic chemistry perspective, 4-(Bromomethyl)-2-(difluoromethyl)-3-iodopyridine-5-carboxylic acid exemplifies the importance of multifunctional intermediates in streamlining drug discovery processes. Its ability to undergo multiple transformations under mild conditions makes it an efficient tool for constructing complex molecular architectures. This efficiency is particularly valuable when designing libraries of compounds for high-throughput screening.

The growing body of research highlighting the utility of 4-(Bromomethyl)-2-(difluoromethyl)-3-iodopyridine-5-carboxylic acid underscores its significance as a chemical biology tool. As our understanding of biological systems continues to evolve, compounds like this one will remain indispensable for exploring new therapeutic avenues and developing innovative treatments for human diseases.